Cas no 1806874-19-0 (Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
• CAS No: 1806874-19-0
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4861655
• Update Time: 2025-07-18

Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-2-16-9(15)5-6(8(11)12)13-3-4(10)7(5)14/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： MKHSCWBEOPTZRC-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(F)F)=C(C(=O)OCC)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1806874-19-0): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1806874-19-0) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The compound's molecular structure, featuring a bromo substituent at the 5-position, a difluoromethyl group at the 2-position, and a hydroxy group at the 4-position, along with a carboxylate ester at the 3-position, makes it an attractive scaffold for synthetic modifications and biological evaluations.

The importance of this compound cannot be overstated, especially in the context of contemporary pharmaceutical research. The presence of multiple functional groups allows for diverse chemical transformations, enabling researchers to explore various pharmacophores and optimize drug-like properties. Recent studies have highlighted the compound's utility as a building block in the synthesis of novel heterocyclic compounds, which are known for their broad spectrum of biological activities.

In particular, the difluoromethyl group is a prominent feature that has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates. This modification is particularly valuable in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The incorporation of such groups has been shown to improve pharmacokinetic profiles, making them more suitable for therapeutic applications.

The 5-bromo substituent further enhances the synthetic utility of Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate. Bromine atoms are well-known for their reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. These reactions enable the introduction of diverse substituents at specific positions within the pyridine core, facilitating the development of structurally diverse libraries for high-throughput screening.

The hydroxy group at the 4-position provides another layer of functional diversity, allowing for further derivatization through oxidation or reduction reactions. This flexibility is particularly useful in fine-tuning the electronic properties of the molecule, which can influence its interactions with biological targets. Additionally, the carboxylate ester moiety at the 3-position can be hydrolyzed to yield a free carboxylic acid group, opening up possibilities for amide bond formation and other conjugation strategies.

Recent advancements in medicinal chemistry have demonstrated the potential of Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate in addressing various therapeutic challenges. For instance, researchers have leveraged this compound to develop novel inhibitors targeting kinases and other enzyme families implicated in cancer and inflammatory diseases. The structural motifs present in this molecule have been found to exhibit promising activity against these targets, highlighting its significance as a pharmacological tool.

The compound's suitability for library synthesis has also been recognized in fragment-based drug discovery approaches. By employing Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate as a core structure, researchers can rapidly generate large collections of analogs with varying substituents. These libraries can then be screened using biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to identify lead compounds with high binding affinity and selectivity.

In conclusion, Ethyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1806874-19-0) represents a valuable asset in pharmaceutical research due to its structural complexity and synthetic flexibility. Its unique combination of functional groups makes it an ideal candidate for exploring new chemical entities with potential therapeutic applications. As research continues to evolve, this compound is expected to play an increasingly important role in the discovery and development of next-generation drugs.